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Compound of Interest

Compound Name: N-ethylcyclohexanecarboxamide

Cat. No.: B139311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-
ethylcyclohexanecarboxamide, a chemical compound identified by the CAS number 138324-

59-1. This document collates available information on its chemical and physical properties,

outlines a probable synthesis methodology based on established organic chemistry principles,

and presents a framework for its characterization. Due to the limited publicly available

experimental data specifically for this compound, this guide also incorporates general

procedures for amide synthesis and characterization that are directly applicable.

Chemical Identity and Properties
N-ethylcyclohexanecarboxamide is a secondary amide characterized by a cyclohexyl group

attached to the carbonyl carbon and an ethyl group attached to the amide nitrogen.

Table 1: Chemical Identifiers and Computed Properties[1]
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Property Value

CAS Number 138324-59-1

Molecular Formula C₉H₁₇NO

Molecular Weight 155.24 g/mol

IUPAC Name N-ethylcyclohexanecarboxamide

Synonyms Cyclohexanecarboxamide, N-ethyl-

InChI Key ZCSFJAQXKNVTTF-UHFFFAOYSA-N

SMILES CCNC(=O)C1CCCCC1

Computed XLogP3 2.1

Computed Hydrogen Bond Donor Count 1

Computed Hydrogen Bond Acceptor Count 1

Computed Rotatable Bond Count 2

Note: The properties listed above are computationally derived and sourced from the PubChem

database. Experimental data is not readily available in the public domain.

Potential Synthesis Protocols
While a specific, detailed experimental protocol for the synthesis of N-
ethylcyclohexanecarboxamide is not explicitly available in peer-reviewed literature, its

structure suggests a straightforward synthesis via amidation. Two primary routes are proposed:

Method 1: Acyl Chloride and Amine Reaction
This is a common and generally high-yielding method for amide bond formation.

Experimental Protocol:

Activation of Carboxylic Acid: Cyclohexanecarboxylic acid is converted to its more reactive

acyl chloride derivative, cyclohexanecarbonyl chloride. This can be achieved by reacting

cyclohexanecarboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or
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oxalyl chloride ((COCl)₂) in an inert solvent (e.g., dichloromethane or toluene). The reaction

is typically performed at room temperature or with gentle heating.

Amidation: The resulting cyclohexanecarbonyl chloride is then reacted with ethylamine. This

reaction is usually carried out in a suitable solvent like dichloromethane or diethyl ether, often

in the presence of a base (e.g., triethylamine or pyridine) to neutralize the hydrochloric acid

byproduct. The reaction is typically exothermic and may require cooling to maintain a

controlled temperature (e.g., 0-25 °C).

Work-up and Purification: After the reaction is complete, the reaction mixture is typically

washed with water and brine to remove unreacted starting materials and byproducts. The

organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the

solvent is removed under reduced pressure. The crude product can be purified by

techniques such as distillation or column chromatography.

Diagram 1: Synthesis of N-ethylcyclohexanecarboxamide via Acyl Chloride
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Step 1: Acyl Chloride Formation

Step 2: Amidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-Ethylcyclohexanecarboxamide | C9H17NO | CID 19916600 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: N-
ethylcyclohexanecarboxamide (CAS Number 138324-59-1)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b139311#n-
ethylcyclohexanecarboxamide-cas-number-138324-59-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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